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Compound of Interest

Compound Name: UFP-101 TFA

Cat. No.: B15619808 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: UFP-101 TFA is a potent and selective antagonist for the Nociceptin/Orphanin FQ

(N/OFQ) peptide receptor (NOP), also known as the opioid receptor-like 1 (ORL1) receptor.[1]

[2][3][4] As a valuable tool in neuroscience and pharmacology research, particularly in studies

related to pain, mood disorders, and inflammation, a thorough understanding of its safe

handling, storage, and experimental application is paramount.[1][4][5] This guide provides an

in-depth overview of the safety protocols, storage conditions, and experimental considerations

for UFP-101 TFA, tailored for a scientific audience.

Chemical and Physical Properties
UFP-101 is a synthetic peptide, and its trifluoroacetate (TFA) salt is the commonly supplied

form for research.[6]
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Property Value Source

Chemical Name
[Nphe¹, Arg¹⁴, Lys¹⁵]N/OFQ-

NH₂ (TFA Salt)
[2][3]

Molecular Formula C₈₄H₁₃₉F₃N₃₂O₂₃ [6][7]

Molecular Weight 2022.19 g/mol [6][7]

Appearance White to off-white solid powder [6]

Purity (HPLC) ≥98%

Safety and Hazard Information
A comprehensive Safety Data Sheet (SDS) for UFP-101 TFA is not readily available. However,

based on information from suppliers and the known hazards of trifluoroacetic acid, the following

precautions should be taken.

GHS Hazard Classification
The following hazard information is based on the GHS classification for UFP-101

trifluoroacetate salt.

Hazard Class Code Description

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation

Specific target organ toxicity —

Single exposure (Respiratory

system)

H335 May cause respiratory irritation

Source: Sigma-Aldrich

Precautionary Measures
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Precautionary Code Description

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/ eye protection/ face

protection.

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Source: Sigma-Aldrich

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.[8][9]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Wash

contaminated clothing before reuse. If skin

irritation occurs: Get medical advice/attention.[8]

[9]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists:

Get medical advice/attention.[8][9]

Ingestion

Rinse mouth. Do NOT induce vomiting.

Immediately call a POISON CENTER or

doctor/physician.[8][9]

Storage and Stability
Proper storage is critical to maintain the integrity and activity of UFP-101 TFA.
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Condition Temperature Duration Notes

Powder (Unopened) -80°C 2 years

Sealed storage, away

from moisture and

light.[6]

-20°C 1 year

Sealed storage, away

from moisture and

light.[6]

In Solvent -80°C 6 months

Sealed storage, away

from moisture and

light.[6]

-20°C 1 month

Sealed storage, away

from moisture and

light.[6]

Handling and Personal Protective Equipment (PPE)
Due to its potential irritant properties, appropriate personal protective equipment should be

worn at all times when handling UFP-101 TFA.

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear nitrile or other appropriate chemical-resistant gloves. A lab coat should

be worn.

Respiratory Protection: For operations where dust may be generated, a NIOSH-approved

particulate respirator is recommended.

Signaling Pathway of UFP-101 TFA
UFP-101 acts as a competitive antagonist at the NOP receptor. The NOP receptor is a G-

protein coupled receptor (GPCR) that primarily signals through the Gαi/o pathway.
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Caption: UFP-101 antagonism of the NOP receptor signaling pathway.

Experimental Protocols
The following are examples of experimental methodologies where UFP-101 TFA has been

utilized.

In Vivo Antinociceptive Assay (Mouse Tail Withdrawal)
This protocol assesses the effect of UFP-101 on the spinal antinociceptive effects of N/OFQ.

Animal Model: Male Swiss mice.

Drug Administration: Intrathecal (i.t.) injections are performed on conscious mice.

Procedure:

Inject UFP-101 (or vehicle) i.t.

After a predetermined time, inject N/OFQ i.t.
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Measure the tail withdrawal latency in response to a thermal stimulus (e.g., radiant heat

source).

A cut-off time is established to prevent tissue damage.

Endpoint: An increase in tail withdrawal latency is indicative of an antinociceptive effect.

UFP-101 is expected to reverse the antinociceptive effect of N/OFQ.[10]

In Vitro Electrophysiology (Spinal Cord Slices)
This protocol investigates the mechanism of action of UFP-101 at the cellular level.

Preparation: Prepare transverse slices of the lumbar spinal cord from mice.

Recording: Perform whole-cell patch-clamp recordings from neurons in laminas I and II of

the dorsal horn.

Procedure:

Evoke excitatory postsynaptic currents (EPSCs) by stimulating dorsal root afferents.

Bath-apply N/OFQ to the slice and record the change in EPSC amplitude. N/OFQ is

expected to reduce EPSC amplitude.

Co-apply UFP-101 with N/OFQ. UFP-101 is expected to reverse the N/OFQ-induced

reduction in EPSC amplitude in a concentration-dependent manner.[10]

Experimental Workflow Diagram
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Caption: General experimental workflow for UFP-101 TFA studies.

Conclusion
UFP-101 TFA is a critical research tool for investigating the N/OFQ-NOP receptor system.

Adherence to the safety, storage, and handling guidelines outlined in this document is essential

for ensuring the integrity of experimental results and the safety of laboratory personnel.

Researchers should always consult the most recent information from their supplier and

institutional safety office before working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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